N-(2-fluorophenyl)-4-[4-(4-methylphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine

• IUPAC Name: [5-(2-fluoroanilino)triazolidin-4-yl]-[4-(4-methylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H25FN6O/c1-14-6-8-15(9-7-14)26-10-12-27(13-11-26)20(28)18-19(24-25-23-18)22-17-5-3-2-4-16(17)21/h2-9,18-19,22-25H,10-13H2,1H3
• InChI Key: YSCGJIHVVMMZEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3C(NNN3)NC4=CC=CC=C4F
• Molecular Formula: C20H25FN6O
• Molecular Weight: 384.5 g/mol

Description

N-(2-fluorophenyl)-4-[4-(4-methylphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C20H21FN6O and its molecular weight is 380.427. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

N-(2-fluorophenyl)-4-[4-(4-methylphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine and its derivatives have been explored for their antimicrobial properties. Research by Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives, which exhibited significant antimicrobial activities against various microorganisms, suggesting potential for therapeutic applications in combating infections (Bektaş et al., 2007).

Crystal Structure and Chemical Properties

The crystal structure and chemical properties of related compounds have been studied to understand their potential applications. Betz et al. (2011) analyzed the structure of a related compound, providing insights into its chemical behavior and potential uses in various scientific applications (Betz et al., 2011).

Synthesis Techniques and Medicinal Applications

Research has focused on the synthesis techniques of related compounds for medicinal applications. Shakhmaev et al. (2016) discussed the synthesis of flunarizine, a drug used in the treatment of migraines and other disorders, which shares structural similarities with the compound , indicating potential routes for synthesizing related medicinal compounds (Shakhmaev et al., 2016).

Potential Anticancer Applications

There is ongoing research into the anticancer potential of derivatives of this compound. For example, Tuğrak et al. (2019) synthesized new Mannich bases with piperazines, evaluating their cytotoxic and anticancer properties. This research highlights the potential of such compounds in the development of new cancer therapies (Tuğrak et al., 2019).

Research on Biological Activities

Studies have also been conducted on the broader biological activities of related compounds. Başoğlu et al. (2013) investigated compounds containing similar structural elements for antimicrobial, antilipase, and antiurease activities, which could pave the way for diverse therapeutic applications (Başoğlu et al., 2013).

Neuroleptic Potential

The neuroleptic potential of similar compounds has been evaluated. Hino et al. (1988) synthesized 3-phenyl-2-piperazinyl-5H-1-benzazepines, assessing their neuroleptic-like activity. This suggests that compounds with structural similarities may have applications in treating neurological disorders (Hino et al., 1988).